Cas no 2172258-22-7 (1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172258-22-7
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 5567878
• PubChem ID: 165593044
• Update Time: 2025-06-22

1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172258-22-7
• 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid
• EN300-1630741
• 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H16O3S/c1-7-5-10(7,8(11)12)9(13)3-2-4-14-6-9/h7,13H,2-6H2,1H3,(H,11,12)
• InChI Key： FXHSOZNANMIWHD-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(C(=O)O)CC1C)O

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid

Introduction to 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172258-22-7)

1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid, with the CAS number 2172258-22-7, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds, and it features a cyclopropane ring with a carboxylic acid functional group. The presence of these specific functional groups imparts unique chemical and biological properties, making it a subject of extensive research.

The structure of 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with a methyl group and a carboxylic acid group, along with a thiane ring containing a hydroxyl group. The thiane ring, specifically the 3-hydroxythiane moiety, is known for its stability and reactivity, which can be exploited in various synthetic transformations. The cyclopropane ring, on the other hand, adds conformational rigidity and strain to the molecule, influencing its reactivity and biological activity.

In the realm of organic synthesis, 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid has been utilized as a versatile building block for the synthesis of more complex molecules. Its unique structure allows for selective functionalization at different sites, making it an attractive starting material for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored its use in asymmetric synthesis, where the chiral centers within the molecule can be leveraged to produce enantiomerically pure compounds.

The biological activity of 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid has also been a focus of research. Preliminary studies have indicated that this compound exhibits potential anti-inflammatory and anti-cancer properties. The carboxylic acid group can interact with various biological targets, such as enzymes and receptors, while the hydroxyl group can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for modulating biological processes and could lead to the development of novel therapeutic agents.

In the context of medicinal chemistry, 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid has been investigated as a lead compound for drug discovery. Its structural features make it an excellent candidate for structure-based drug design (SBDD) approaches. Computational methods have been employed to predict its binding modes to target proteins, providing valuable insights into its mechanism of action. Additionally, efforts are underway to optimize its pharmacokinetic properties through chemical modifications, aiming to enhance its bioavailability and reduce potential side effects.

The environmental impact of 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid is another area of interest. As with any new chemical entity, understanding its environmental fate and effects is crucial for ensuring sustainable use. Studies have shown that this compound is biodegradable under certain conditions, which is a positive attribute from an environmental perspective. However, further research is needed to fully assess its ecotoxicological profile and potential long-term impacts.

In summary, 1-(3-Hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172258-22-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and properties make it an attractive target for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications and insights into its behavior, contributing to advancements in fields such as organic synthesis, medicinal chemistry, and environmental science.